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Compound of Interest

Compound Name: Carbazate

Cat. No.: B1233558

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Carbazates, esters of carbazic acid (NH2NHCOOH), are versatile building blocks in organic
synthesis, playing a crucial role as key intermediates in the production of a wide range of
agrochemicals. Their unique bifunctional nature, possessing both a nucleophilic hydrazine
moiety and a carbamate group, allows for the construction of diverse heterocyclic and acyclic
structures found in potent fungicides, insecticides, and herbicides. This document provides
detailed application notes, experimental protocols, and mechanistic insights into the use of
carbazates in agrochemical synthesis, tailored for professionals in research and development.

Synthesis of Carbazate Intermediates

The foundational step in utilizing carbazates for agrochemical synthesis is their efficient
preparation. Methyl carbazate is a common and widely used intermediate, typically
synthesized from the reaction of hydrazine with a methylating agent, such as dimethyl
carbonate or methyl chloroformate.

Synthesis of Methyl Carbazate from Hydrazine and
Dimethyl Carbonate

A robust and high-yielding method for the preparation of methyl carbazate involves the
reaction of hydrazine hydrate with dimethyl carbonate.
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Experimental Protocol:

e To a round-bottom flask equipped with a condenser, add dimethyl carbonate (0.50 mol) and
hydrazine hydrate (0.48 mol).

e Heat the reaction mixture to 50°C and stir for 30 minutes.

o Continue stirring the mixture at room temperature for 24 hours.

» Remove water, methanol, and excess dimethyl carbonate by distillation under reduced
pressure.

e The resulting white crystalline solid is methyl carbazate.

Quantitative Data:

Parameter Value Reference
Yield 94% [1]
Melting Point 69-70°C [1]

Logical Relationship: Synthesis of Methyl Carbazate

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1233558?utm_src=pdf-body
https://patents.google.com/patent/EP1254894A1/en
https://patents.google.com/patent/EP1254894A1/en
https://www.benchchem.com/product/b1233558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Hydrazine Hydrate Dimethyl Carbonate

Water, Methanol,

Methyl Carbazate excess Dimethyl Carbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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